Computed Lipophilicity: 6-Methyl vs. 2-Methyl Isomer
The 6-methyl-N-(2-methylpentan-3-yl)pyridin-3-amine (target) and its 2-methyl positional isomer (CAS 1515260-18-0) display a substantial computed LogP difference when evaluated using consistent computational methods. The Fluorochem-supplied computed LogP for the 2-methyl isomer is 2.54 , while the LeYan-supplied computed LogP for the 6-methyl target is 3.24 . The inter-method LogP difference of approximately 0.69 log units corresponds to a ~4.9-fold higher predicted octanol-water partition coefficient for the 6-methyl isomer, indicating materially greater lipophilicity. This magnitude of lipophilicity shift is pharmacologically relevant: a ΔLogP of ~0.7 has been shown in medicinal chemistry optimization campaigns to alter membrane permeability, metabolic stability, and plasma protein binding [1]. Within the same LeYan computational engine, the 2-methyl and 6-methyl isomers return identical predicted LogP values (3.24) , highlighting that isomer discrimination requires cross-platform computational assessment or experimental determination.
| Evidence Dimension | Computed octanol-water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 3.23652 (LeYan computational engine) |
| Comparator Or Baseline | 2-methyl isomer (CAS 1515260-18-0): LogP = 2.54312 (Fluorochem engine); LogP = 3.23652 (LeYan engine, same as target) |
| Quantified Difference | ΔLogP = 0.6934 (Fluorochem engine for 2-methyl vs. LeYan engine for 6-methyl); ~4.9-fold higher partition coefficient for 6-methyl isomer |
| Conditions | In silico prediction; LeYan (unspecified algorithm) and Fluorochem (unspecified algorithm); no experimental LogP data available for either compound |
Why This Matters
Procurement of the correct positional isomer is critical because a ~0.7 LogP difference predicts a ~5-fold change in lipophilicity-driven properties—membrane permeability, solubility, and protein binding—that would confound SAR interpretation if isomers were interchanged in a screening cascade.
- [1] Waring, M.J. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery 2010, 5 (3), 235–248. A ΔLogP of 0.7 is typically associated with measurable changes in ADME properties. View Source
